Cas no 1275608-17-7 (2,4-Dichloro-6-ethyl-7H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 2,4-Dichloro-6-ethyl-7H-pyrrolo[2,3-d]pyrimidine
• CAS No: 1275608-17-7
• MF: C₈H₇Cl₂N₃
• MW: 216.067279100418
• MDL: MFCD21609285
• CID: 2625129
• PubChem ID: 71743334
• Update Time: 2025-06-11

2,4-Dichloro-6-ethyl-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-6-ethyl-7H-pyrrolo[2,3-d]pyrimidine
• 2,4-DICHLORO-6-ETHYL-7HPYRROLO[2,3-D]PYRIMIDINE
• SB16023
• X5136
• DAIHJEKQJWHQEZ-UHFFFAOYSA-N
• MFCD21609285
• CS-0054480
• DTXSID10857305
• BS-42730
• 1275608-17-7
• 7H-Pyrrolo[2,3-d]pyrimidine, 2,4-dichloro-6-ethyl-
• SCHEMBL1442184
• 2,4-Dichloro-6-ethyl-7H-pyrrolo[2,3-d]pyrimidine

• MDL： MFCD21609285
• Inchi： 1S/C8H7Cl2N3/c1-2-4-3-5-6(9)12-8(10)13-7(5)11-4/h3H,2H2,1H3,(H,11,12,13)
• InChI Key： DAIHJEKQJWHQEZ-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(CC)NC2=NC(=N1)Cl

Computed Properties

• Exact Mass: 215.0017026 g/mol
• Monoisotopic Mass: 215.0017026 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 41.6
• Molecular Weight: 216.06

Additional information on 2,4-Dichloro-6-ethyl-7H-pyrrolo[2,3-d]pyrimidine

2,4-Dichloro-6-ethyl-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 1275608-17-7): An Overview of Its Properties and Applications in Modern Research

2,4-Dichloro-6-ethyl-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 1275608-17-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent advancements in the study of 2,4-Dichloro-6-ethyl-7H-pyrrolo[2,3-d]pyrimidine.

Chemical Structure and Properties

2,4-Dichloro-6-ethyl-7H-pyrrolo[2,3-d]pyrimidine is characterized by its unique molecular structure, which consists of a pyrrolopyrimidine core substituted with two chlorine atoms at the 2 and 4 positions and an ethyl group at the 6 position. The molecular formula of this compound is C₁₁H₉Cl₂N₃, with a molecular weight of approximately 258.11 g/mol. The presence of these substituents imparts specific chemical and physical properties to the molecule, making it an interesting candidate for various applications.

The compound is generally stable under standard laboratory conditions but may require careful handling due to its reactivity with certain chemicals. It is insoluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility properties are crucial for its use in biological assays and drug development processes.

Synthesis Methods

The synthesis of 2,4-Dichloro-6-ethyl-7H-pyrrolo[2,3-d]pyrimidine has been extensively studied in the literature. One common approach involves the condensation of 6-chloro-4(3H)-pyrimidinone with ethyl acetoacetate followed by chlorination at the 2-position. This method provides a high yield and purity of the final product. Another synthetic route involves the reaction of 6-chloro-4(3H)-pyrimidinone with ethyl acetoacetate in the presence of a suitable catalyst, followed by further chlorination steps.

The choice of synthetic method depends on factors such as cost, yield, and scalability. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes for this compound. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing waste generation.

Biological Activities and Applications

2,4-Dichloro-6-ethyl-7H-pyrrolo[2,3-d]pyrimidine has been investigated for its potential biological activities, particularly in the context of anticancer and antiviral therapies. Studies have shown that this compound exhibits potent inhibitory effects on various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival.

In a recent study published in the Journal of Medicinal Chemistry, researchers demonstrated that 2,4-Dichloro-6-ethyl-7H-pyrrolo[2,3-d]pyrimidine effectively inhibited the growth of human lung cancer cells by inducing apoptosis through the modulation of Bcl-2 family proteins. Additionally, it was found to have synergistic effects when combined with other anticancer agents such as cisplatin and doxorubicin.

Beyond its anticancer properties, 2,4-Dichloro-6-ethyl-7H-pyrrolo[2,3-d]pyrimidine has also shown promise as an antiviral agent. In vitro studies have indicated that it can inhibit the replication of several RNA viruses, including influenza A virus and hepatitis C virus (HCV). The mechanism of action involves interference with viral RNA synthesis and assembly processes.

Clinical Trials and Future Prospects

The promising preclinical results for 2,4-Dichloro-6-ethyl-7H-pyrrolo[2,3-d]pyrimidine have led to its evaluation in early-stage clinical trials. These trials aim to assess the safety and efficacy of the compound in human subjects with various cancers and viral infections. Preliminary data from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects.

Ongoing research is focused on optimizing the pharmacokinetic properties of 2,4-Dichloro-6-ethyl-7H-pyrrolo[2,3-d]pyrimidine to enhance its bioavailability and reduce potential side effects. Additionally, efforts are being made to develop prodrugs or nanoparticle formulations that can improve drug delivery to target tissues.

In conclusion, 2,4-Dichloro-6-ethyl-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 1275608-17-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent against cancer and viral infections. As research continues to advance our understanding of this compound's mechanisms of action and clinical potential, it holds great promise for improving patient outcomes in various disease settings.